Cas no 1245806-48-7 (1-Ethyl-5-nitro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Ethyl-5-nitro-1H-pyrazole-3-carboxylic acid
• CAS No: 1245806-48-7
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD15976248
• CID: 3160142
• PubChem ID: 50896485
• Update Time: 2025-11-02

1-Ethyl-5-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-nitro-1H-pyrazole-3-carboxylic acid
• 1245806-48-7
• AKOS015922431
• CS-0298237
• 1-Ethyl-5-nitro-pyrazole-3-carboxylic acid
• STL414728
• 1-ethyl-5-nitro-1H-pyrazole-3-carboxylicacid
• AKOS005168956
• EN300-92462
• MFCD15976248
• 1-ethyl-5-nitropyrazole-3-carboxylic acid

• MDL： MFCD15976248
• Inchi： 1S/C6H7N3O4/c1-2-8-5(9(12)13)3-4(7-8)6(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： FXHLZBJHHMDQBX-UHFFFAOYSA-N
• SMILES： OC(C1C=C([N+](=O)[O-])N(CC)N=1)=O

Computed Properties

• Exact Mass: 185.04365571Da
• Monoisotopic Mass: 185.04365571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 393.7±27.0 °C at 760 mmHg
• Flash Point: 191.9±23.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Ethyl-5-nitro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Ethyl-5-nitro-1H-pyrazole-3-carboxylic acid

1-Ethyl-5-nitro-1H-pyrazole-3-carboxylic Acid (CAS 1245806-48-7): Properties, Applications, and Market Insights

1-Ethyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS 1245806-48-7) is a specialized pyrazole derivative with growing importance in pharmaceutical and agrochemical research. This nitro-substituted heterocyclic compound features a carboxylic acid functional group at the 3-position, making it a versatile building block for various synthetic applications. Its molecular formula C₆H₇N₃O₄ and molecular weight of 185.14 g/mol position it as an intermediate of particular interest in modern drug discovery programs.

The compound's pyrazole core structure has attracted significant attention due to the broad biological activities exhibited by this class of compounds. Recent studies highlight how 1-ethyl-5-nitro-1H-pyrazole-3-carboxylic acid derivatives show potential in addressing current challenges in antimicrobial resistance, a pressing global health concern. The presence of both nitro group and carboxylic acid moiety in its structure allows for diverse chemical modifications, enabling researchers to develop novel compounds with tailored properties.

From a synthetic chemistry perspective, CAS 1245806-48-7 serves as a valuable precursor in the preparation of more complex molecules. Its ethyl group at N-1 position provides stability while the electron-withdrawing nitro group at C-5 influences the compound's reactivity pattern. These features make it particularly useful in medicinal chemistry applications, where researchers are actively exploring its potential in developing new therapeutic agents targeting inflammation and metabolic disorders.

The physicochemical properties of 1-ethyl-5-nitro-1H-pyrazole-3-carboxylic acid contribute to its utility in various applications. With moderate solubility in polar organic solvents and specific hydrogen bonding capabilities due to its carboxylic acid functionality, this compound demonstrates excellent compatibility with common synthetic protocols. Analytical characterization typically reveals distinctive spectral features, including characteristic IR absorptions for both the nitro group (~1530 cm^-1) and carboxylic acid (~1700 cm^-1), facilitating its identification in complex mixtures.

In the pharmaceutical sector, derivatives of 1-ethyl-5-nitro-1H-pyrazole-3-carboxylic acid are being investigated for their potential as kinase inhibitors, addressing a key area in cancer research. The compound's scaffold shows promise in the development of selective enzyme modulators, particularly for targets involved in cellular signaling pathways. This aligns with current trends in personalized medicine and targeted therapies, where researchers seek compounds with specific interaction profiles.

The agrochemical industry has also shown interest in pyrazole-3-carboxylic acid derivatives like CAS 1245806-48-7, exploring their potential as precursors for novel crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, the development of new active ingredients based on this scaffold could address emerging challenges in pest resistance and environmental persistence.

Market analysis indicates steady growth in demand for specialized heterocyclic building blocks like 1-ethyl-5-nitro-1H-pyrazole-3-carboxylic acid. The compound's current applications span from academic research to industrial-scale synthesis, with particular strength in regions with robust pharmaceutical R&D infrastructure. Suppliers typically offer this chemical in various purity grades (98-99%) to meet different research requirements, with analytical data including HPLC, NMR, and mass spectrometry characterization.

From a safety perspective, proper handling procedures should be followed when working with 1-ethyl-5-nitro-1H-pyrazole-3-carboxylic acid, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for handling nitro compounds and organic acids should be maintained. The compound's stability profile suggests good shelf life when stored under recommended conditions (typically 2-8°C in airtight containers).

Future research directions for CAS 1245806-48-7 may explore its potential in emerging fields such as materials science and chemical biology. The compound's unique combination of functional groups could enable applications in areas like molecular recognition systems or as a component in specialty polymers. Additionally, its role in fragment-based drug discovery approaches continues to attract interest from medicinal chemists seeking novel pharmacophores.

For researchers considering 1-ethyl-5-nitro-1H-pyrazole-3-carboxylic acid for their projects, several synthetic methodologies have been reported for its preparation and subsequent derivatization. Common approaches involve cyclization strategies starting from appropriate hydrazine precursors, followed by selective nitration and functional group interconversions. The compound's relatively straightforward synthesis contributes to its accessibility for various research applications.

The analytical characterization of pyrazole-3-carboxylic acid derivatives typically employs a combination of techniques. For CAS 1245806-48-7, proton NMR typically shows distinctive patterns including the ethyl group protons (triplet and quartet around 1.5 and 4.5 ppm respectively) and the pyrazole proton (singlet around 7-8 ppm). Mass spectrometry usually displays a clear molecular ion peak corresponding to the expected molecular weight, confirming the compound's identity.

In conclusion, 1-ethyl-5-nitro-1H-pyrazole-3-carboxylic acid represents a valuable chemical entity with diverse potential applications across multiple scientific disciplines. Its combination of structural features and synthetic accessibility make it particularly attractive for researchers developing new bioactive compounds or functional materials. As scientific understanding of heterocyclic compounds continues to advance, the importance of specialized building blocks like this is likely to grow, supporting innovation in pharmaceutical and agrochemical development.